Cas no 1805937-92-1 (Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate
• CAS No: 1805937-92-1
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4809596
• Update Time: 2025-11-01

Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate

• Inchi： 1S/C11H12BrF2NO2/c1-3-17-8(16)4-7-6(2)5-15-10(9(7)12)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： VNBOANQJLXZWNP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate

Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate (CAS No. 1805937-92-1): A Versatile Intermediate in Modern Organic Synthesis

The compound Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate (CAS No. 1805937-92-1) is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. Its unique molecular structure, featuring a bromine substituent at the 3-position and a difluoromethyl group at the 2-position, makes it a valuable building block for the synthesis of complex molecules. The ethyl acetate moiety further enhances its reactivity, enabling diverse transformations under mild conditions.

In recent years, the demand for fluorinated compounds like Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate has surged due to their applications in drug discovery and material science. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in bioactive molecules. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or carbonyl groups while offering superior lipophilicity—a trait highly sought after in CNS-targeting therapeutics and crop protection agents.

From a synthetic perspective, the bromine atom in Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic scaffolds. Researchers frequently explore its utility in palladium-catalyzed transformations, a topic trending in organic chemistry forums and patent literature. The compound’s compatibility with flow chemistry and high-throughput screening platforms further aligns with the industry’s shift toward green chemistry and automated synthesis.

Beyond pharmaceuticals, this pyridine derivative finds niche applications in electronic materials. Its electron-deficient aromatic system makes it a candidate for designing organic semiconductors or ligands in catalysis. Questions like “How to optimize the yield of Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate?” or “What are alternative routes to introduce difluoromethyl groups?” are frequently searched in academic databases, reflecting the compound’s technical relevance.

Storage and handling of Ethyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-acetate require standard precautions for air-sensitive reagents, though it is not classified as hazardous under normal conditions. Its stability in anhydrous environments and compatibility with common solvents (e.g., THF, DMF) facilitate its use in multistep syntheses. Recent peer-reviewed studies highlight its role in developing kinase inhibitors and antiviral agents, addressing global health challenges—a topic resonating with biomedical research trends.

In summary, CAS No. 1805937-92-1 represents a critical intersection of structural complexity and functional adaptability. Its design caters to the evolving needs of medicinal chemists and material scientists, while its synthetic flexibility ensures enduring relevance in R&D pipelines. As the scientific community prioritizes sustainable methodologies and precision functionalization, compounds like this will remain at the forefront of innovation.